Cas no 1040064-37-6 (N-(3-Fluorobenzyl)-4-iodoaniline)

N-(3-Fluorobenzyl)-4-iodoaniline structure
1040064-37-6 structure
Product Name:N-(3-Fluorobenzyl)-4-iodoaniline
CAS No:1040064-37-6
MF:C13H11FIN
MW:327.13601899147
CID:2604847
PubChem ID:28878748
Update Time:2025-04-21

N-(3-Fluorobenzyl)-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • N-(3-Fluorobenzyl)-4-iodoaniline, 97%
    • N-[(3-fluorophenyl)methyl]-4-iodoaniline
    • AKOS009061458
    • N-(3-Fluorobenzyl)-4-iodoaniline
    • 1040064-37-6
    • MDL: MFCD11180018
    • Inchi: 1S/C13H11FIN/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8,16H,9H2
    • InChI Key: BFDUVWQDCIALAD-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NCC1C=CC=C(C=1)F

Computed Properties

  • Exact Mass: 326.99203g/mol
  • Monoisotopic Mass: 326.99203g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 367.8±27.0 °C at 760 mmHg
  • Flash Point: 214.1±28.8 °C

N-(3-Fluorobenzyl)-4-iodoaniline Security Information

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